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Compound of Interest

Compound Name: Caesalmin B

Cat. No.: B018852

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known biological activities of Caesalmin C
and Caesalmin B, two cassane-type diterpenoids isolated from plants of the Caesalpinia
genus. While substantial experimental data is available for Caesalmin C, particularly
concerning its neuroprotective and anti-inflammatory properties, there is a notable lack of
published quantitative data on the biological activities of Caesalmin B. This document
summarizes the existing findings for Caesalmin C to serve as a benchmark for future research
and potential comparisons should data for Caesalmin B become available.

Summary of Biological Activities

Caesalmin C has demonstrated significant potential in preclinical studies, particularly in models
of neurodegenerative disease and inflammation. In contrast, specific biological activity data for
Caesalmin B remains elusive in publicly accessible scientific literature.

Table 1: Comparative Biological Activity of Caesalmin C
and Caesalmin B
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Biological Activity

Caesalmin C

Caesalmin B

Neuroprotective Activity

Inhibition of AB-induced

Paralysis in C. elegans

Up to 39.4% inhibition at 400
uM[1]

No data available

Reduction of AR Monomers

33.9% reduction at 200 uM[1]

No data available

Reduction of Ap Oligomers

31.6% reduction at 200 pM[1]

No data available

Anti-inflammatory Activity

Inhibition of Nitric Oxide (NO)
Production

Significant inhibition reported

No data available

Cytotoxic Activity

Not prominently reported

No data available

In-Depth Look at Caesalmin C's Biological Activity

Neuroprotective Effects in a C. elegans Model of
Alzheimer's Disease

Caesalmin C has been shown to mitigate the toxic effects of amyloid-beta (AB) peptides, a

hallmark of Alzheimer's disease, in the transgenic nematode Caesalpinia elegans.

Key Findings:

 Alleviation of Paralysis: Caesalmin C significantly delayed the onset of paralysis in a C.

elegans strain expressing the human AB1-42 peptide in muscle cells. A dose-dependent

inhibition was observed, with the highest concentration tested (400 uM) resulting in a 39.4%

inhibition of paralysis[1].

e Reduction of AR Aggregates: Treatment with Caesalmin C led to a notable decrease in the

levels of both AB monomers and more toxic oligomers in the transgenic nematodes. At a

concentration of 200 pM, a reduction of 33.9% in monomers and 31.6% in oligomers was

observed[1].
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o Gene Expression Modulation: The neuroprotective effects of Caesalmin C are associated
with the upregulation of stress-responsive genes such as sod-3 and gst-4, and the
proteasome subunit rpt-3. Conversely, it downregulates ace-1, the gene encoding
acetylcholinesterase[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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